N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-ethyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C11H13NO3/c1-2-12-11(13)10-7-14-8-5-3-4-6-9(8)15-10/h3-6,10H,2,7H2,1H3,(H,12,13)
• InChI Key: JXIRDTVHKWSCSY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1COC2=CC=CC=C2O1
• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• CAS No.: 21398-79-8

Description

N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as EBDC, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBDC is a cyclic amide that is structurally similar to other benzodioxine derivatives, such as MDMA and MDA. However, unlike these compounds, EBDC does not have any psychoactive effects and is not used as a recreational drug. Instead, it is primarily used in laboratory experiments to study its mechanism of action and its effects on various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is complex and not fully understood. However, it is believed that this compound acts primarily by binding to and modulating the activity of various receptors in the brain and other parts of the body. Specifically, this compound has been shown to bind to serotonin, dopamine, and norepinephrine receptors, among others. By modulating the activity of these receptors, this compound can alter the release and uptake of various neurotransmitters, leading to a wide range of effects on the body.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of effects on various biochemical and physiological processes in the body. For example, it has been shown to alter the activity of ion channels, leading to changes in the electrical properties of neurons. Additionally, this compound has been shown to modulate the release and uptake of various neurotransmitters, leading to changes in mood, cognition, and behavior. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages as a tool for scientific research. For one, it is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. Additionally, this compound has been extensively studied, with a large body of literature available on its mechanism of action and its effects on various biochemical and physiological processes. However, there are also some limitations to using this compound in laboratory experiments. For example, it can be difficult to interpret the results of experiments using this compound, as its mechanism of action is complex and not fully understood. Additionally, there may be some variability in the effects of this compound depending on the specific experimental conditions used.

Future Directions

There are several potential future directions for research on N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is its potential use in the treatment of various diseases, such as depression and anxiety. Additionally, there may be potential applications for this compound in the development of new drugs and therapies. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research and medicine.

Synthesis Methods

N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide can be synthesized through a multi-step process that involves the reaction of various chemicals, including ethylamine, acetic anhydride, and hydrochloric acid. The synthesis of this compound is a complex process that requires specialized equipment and expertise. However, once synthesized, this compound can be easily purified and used in laboratory experiments.

Scientific Research Applications

N-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its mechanism of action and its effects on various biochemical and physiological processes. This compound has been shown to have a wide range of effects on the body, including its ability to modulate neurotransmitter release, inhibit the reuptake of neurotransmitters, and alter the activity of ion channels.